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Compound of Interest

Compound Name: Para-aminoblebbistatin

Cat. No.: B8089293 Get Quote

A highly soluble, photostable, and non-cytotoxic myosin II inhibitor, para-aminoblebbistatin,

has emerged as a superior molecular tool for investigating the intricate roles of actomyosin

contractility in cellular and developmental processes. This guide provides an in-depth overview

of its discovery, a detailed protocol for its synthesis, and its application in biological research,

tailored for researchers, scientists, and drug development professionals.

Discovered as a derivative of the widely used myosin II inhibitor blebbistatin, para-
aminoblebbistatin overcomes several of its predecessor's limitations, including poor water

solubility, phototoxicity, and cytotoxicity.[1][2] These improved properties make it an ideal

reagent for a wide range of applications, particularly in live-cell imaging and in vivo studies.[1]

[3]

Physicochemical and Pharmacological Properties
para-Aminoblebbistatin exhibits significantly improved physicochemical properties compared

to blebbistatin, most notably its enhanced water solubility. This allows for the preparation of

higher concentration stock solutions and reduces the likelihood of precipitation in aqueous

experimental buffers.[1] Furthermore, its photostability and lack of cytotoxicity under blue light

irradiation make it a more reliable tool for fluorescence microscopy studies.[1][4]
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Property Value Reference

Molecular Formula C₁₈H₁₇N₃O₂ [5]

Molecular Weight 307.4 g/mol [5]

Appearance Crystalline solid [5]

Water Solubility ~440 µM [1]

Solubility in DMSO ~12.5 mg/mL [5]

Solubility in DMF ~20 mg/mL [5]

Purity ≥95% [5]

Storage -20°C [5]

Target IC₅₀ Reference

Rabbit Skeletal Muscle Myosin

S1
1.3 µM [6]

Dictyostelium discoideum

Myosin II Motor Domain
6.6 µM [6]

HeLa Cell Proliferation (72 h) 17.8 µM [6]

Mechanism of Action: Inhibition of the Actomyosin
Contractile Cycle
para-Aminoblebbistatin, like its parent compound, functions as a specific inhibitor of non-

muscle myosin II ATPase activity.[6] It binds to a pocket on the myosin head, stabilizing the

myosin-ADP-Pi complex and preventing the power stroke that drives actin filament sliding.[7]

This leads to a relaxation of the actomyosin network, impacting a multitude of cellular

processes such as cell migration, cytokinesis, and intracellular transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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